A Technical Guide to Elucidating the Mechanism of Action of (2S)-2-Amino-1-phenylpropane-1,3-diol
A Technical Guide to Elucidating the Mechanism of Action of (2S)-2-Amino-1-phenylpropane-1,3-diol
A Hypothetical Framework for a Novel Phenylpropanolamine Derivative
Abstract
(2S)-2-Amino-1-phenylpropane-1,3-diol is a chiral amino alcohol whose biological activities and mechanism of action are not extensively documented in publicly available literature.[1] However, its structural similarity to known sympathomimetic agents, such as phenylpropanolamine (PPA), suggests a potential interaction with monoamine neurotransmitter systems.[2][3][4][5] PPA is known to primarily act as a norepinephrine-releasing agent and, to a lesser extent, a dopamine-releasing agent.[2] This guide presents a hypothetical mechanism of action for (2S)-2-Amino-1-phenylpropane-1,3-diol, postulating its role as a monoamine reuptake inhibitor or releasing agent. We provide a comprehensive, step-by-step experimental framework for researchers, scientists, and drug development professionals to systematically investigate this hypothesis. The proposed workflow encompasses in vitro biochemical assays to determine molecular targets, ex vivo functional assays to assess physiological effects on neurotransmitter dynamics, and in vivo behavioral studies to characterize its pharmacological profile. This document serves as a technical blueprint for elucidating the mechanism of action of this and other novel psychoactive compounds.
Introduction: Structural Rationale for a Hypothetical Mechanism
The chemical structure of (2S)-2-Amino-1-phenylpropane-1,3-diol, a derivative of phenylpropanolamine, strongly suggests its potential to interact with the monoamine neurotransmitter systems, specifically those involving norepinephrine (NE) and dopamine (DA).[2] Many psychoactive compounds with a phenethylamine backbone, including amphetamines and cocaine, exert their effects by modulating the function of monoamine transporters.[6][7][8] These transporters, which include the norepinephrine transporter (NET), the dopamine transporter (DAT), and the serotonin transporter (SERT), are responsible for the reuptake of neurotransmitters from the synaptic cleft, thereby terminating their signaling.[9]
There are two primary mechanisms by which phenylpropanolamine derivatives can increase synaptic monoamine concentrations: reuptake inhibition and neurotransmitter release.[9] Reuptake inhibitors bind to the transporter protein and block the reabsorption of the neurotransmitter, while releasing agents are transported into the presynaptic neuron and promote the reverse transport of the neurotransmitter into the synapse.[9]
Given this precedent, we hypothesize that (2S)-2-Amino-1-phenylpropane-1,3-diol functions as either a norepinephrine-dopamine reuptake inhibitor (NDRI) or a norepinephrine-dopamine releasing agent (NDRA) . This guide will outline a logical and rigorous experimental workflow to test this hypothesis.
Proposed Signaling Pathway
The central hypothesis is that (2S)-2-Amino-1-phenylpropane-1,3-diol enhances noradrenergic and dopaminergic signaling by increasing the extracellular concentrations of norepinephrine and dopamine. This would lead to the activation of postsynaptic adrenergic and dopaminergic receptors, which are predominantly G-protein coupled receptors (GPCRs).[10][11][12][13] Activation of these GPCRs initiates downstream intracellular signaling cascades, such as the cyclic adenosine monophosphate (cAMP) pathway.[14][15][16]
Caption: Proposed mechanism of action of (2S)-2-Amino-1-phenylpropane-1,3-diol.
Experimental Workflow: A Multi-tiered Approach
To systematically investigate the mechanism of action, we propose a three-tiered approach, progressing from in vitro target identification to in vivo functional and behavioral characterization.
Caption: A multi-tiered experimental workflow.
Tier 1: In Vitro Target Identification and Affinity
The initial step is to determine if (2S)-2-Amino-1-phenylpropane-1,3-diol directly interacts with monoamine transporters and to quantify its binding affinity.
Radioligand binding assays are the gold standard for measuring the affinity of a compound for a specific receptor or transporter.[17][18] These assays will determine the binding affinity (Ki) of the test compound for human DAT, NET, and SERT.
Experimental Protocol: Competitive Radioligand Binding Assay
-
Preparation of Membranes:
-
Assay Setup (96-well plate):
-
Add varying concentrations of (2S)-2-Amino-1-phenylpropane-1,3-diol to triplicate wells.
-
Add a fixed concentration of a specific radioligand for each transporter (e.g., [³H]WIN 35,428 for DAT, [³H]Nisoxetine for NET, [³H]Citalopram for SERT).[19]
-
Add the prepared cell membrane suspension to each well.
-
Include wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of a known inhibitor).[19]
-
-
Incubation and Filtration:
-
Quantification and Data Analysis:
-
Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.[19]
-
Calculate the specific binding by subtracting the non-specific binding from the total binding.
-
Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve and determine the IC50 value.
-
Calculate the Ki value using the Cheng-Prusoff equation.
-
Data Presentation: Expected Binding Affinities
| Target | Radioligand | Expected Ki (nM) for (2S)-2-Amino-1-phenylpropane-1,3-diol |
| hDAT | [³H]WIN 35,428 | To be determined |
| hNET | [³H]Nisoxetine | To be determined |
| hSERT | [³H]Citalopram | To be determined |
Tier 2: Ex Vivo/In Vitro Functional Assays
Following the confirmation of binding, the next step is to assess the functional consequences of this interaction.
These assays will determine whether the compound inhibits the function of the monoamine transporters.[20]
Experimental Protocol: In Vitro Neurotransmitter Uptake Assay
-
Cell Culture:
-
Plate HEK293 cells stably expressing either hDAT, hNET, or hSERT in a 96-well plate and grow to confluency.[21]
-
-
Assay Procedure:
-
Wash the cells with a pre-warmed uptake buffer.
-
Pre-incubate the cells with varying concentrations of (2S)-2-Amino-1-phenylpropane-1,3-diol or a known inhibitor (for control).[21]
-
Initiate neurotransmitter uptake by adding a solution containing a radiolabeled neurotransmitter (e.g., [³H]Dopamine or [³H]Norepinephrine).[21]
-
Incubate for a short period at 37°C.
-
Terminate the uptake by rapidly washing the cells with ice-cold buffer.
-
-
Quantification and Data Analysis:
-
Lyse the cells and measure the intracellular radioactivity using a scintillation counter.
-
Plot the percentage of uptake inhibition against the log concentration of the test compound to determine the IC50 value.
-
Data Presentation: Expected Uptake Inhibition
| Transporter | Substrate | Expected IC50 (nM) for (2S)-2-Amino-1-phenylpropane-1,3-diol |
| hDAT | [³H]Dopamine | To be determined |
| hNET | [³H]Norepinephrine | To be determined |
To confirm that the increased synaptic neurotransmitter levels lead to downstream signaling, we will measure the activation of postsynaptic GPCRs by quantifying the production of the second messenger cAMP.[14][15][22]
Experimental Protocol: cAMP Accumulation Assay
-
Cell Culture:
-
Culture cells expressing adrenergic or dopaminergic receptors (e.g., CHO cells).
-
-
Assay Procedure:
-
Treat the cells with varying concentrations of (2S)-2-Amino-1-phenylpropane-1,3-diol or a known agonist.
-
Incubate for a specified time to allow for cAMP production.
-
Lyse the cells to release intracellular cAMP.
-
-
Quantification and Data Analysis:
-
Quantify the cAMP levels using a competitive immunoassay kit (e.g., HTRF or ELISA).[23]
-
Plot the cAMP concentration against the log concentration of the test compound to determine the EC50 value.
-
Data Presentation: Expected GPCR Activation
| Receptor Type | Expected EC50 (nM) for cAMP production |
| Adrenergic Receptors | To be determined |
| Dopaminergic Receptors | To be determined |
Tier 3: In Vivo Neurochemical and Behavioral Analysis
The final tier of experiments will investigate the effects of (2S)-2-Amino-1-phenylpropane-1,3-diol in a living organism to understand its neurochemical and behavioral profile.
In vivo microdialysis is a technique used to measure the levels of neurotransmitters in specific brain regions of awake, freely moving animals.[24][25][26][27] This will directly test our hypothesis that the compound increases extracellular norepinephrine and dopamine.
Experimental Protocol: In Vivo Microdialysis in Rats
-
Surgical Implantation:
-
Surgically implant a microdialysis probe into a brain region rich in dopaminergic and noradrenergic terminals, such as the prefrontal cortex or nucleus accumbens.
-
Allow the animal to recover from surgery.
-
-
Microdialysis Procedure:
-
On the day of the experiment, connect the microdialysis probe to a perfusion pump and a fraction collector.
-
Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.[26]
-
Collect baseline dialysate samples.
-
Administer (2S)-2-Amino-1-phenylpropane-1,3-diol (e.g., via intraperitoneal injection) and continue to collect dialysate samples.
-
-
Sample Analysis:
-
Analyze the concentration of norepinephrine and dopamine in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-EC).[28]
-
-
Data Analysis:
-
Express the post-administration neurotransmitter levels as a percentage of the baseline levels and plot them over time.
-
Compounds that increase dopamine and norepinephrine levels in the brain often produce an increase in spontaneous locomotor activity.[29][30][31][32][33]
Experimental Protocol: Open Field Locomotor Activity in Mice
-
Habituation:
-
Test Procedure:
-
Administer either vehicle or varying doses of (2S)-2-Amino-1-phenylpropane-1,3-diol to different groups of mice.
-
Immediately place each mouse into an open field arena equipped with infrared beams to track movement.[30]
-
Record locomotor activity (e.g., distance traveled, rearing frequency) for a set period (e.g., 60 minutes).
-
-
Data Analysis:
-
Analyze the locomotor activity data using specialized software.
-
Compare the activity levels between the different treatment groups using appropriate statistical tests.
-
Interpretation of Results and Conclusion
The collective data from this comprehensive experimental workflow will provide a robust understanding of the mechanism of action of (2S)-2-Amino-1-phenylpropane-1,3-diol.
-
If the compound exhibits high affinity for NET and DAT in binding assays, inhibits their function in uptake assays, and increases extracellular NE and DA in microdialysis studies, this would strongly support the hypothesis that it is a norepinephrine-dopamine reuptake inhibitor.
-
If the compound shows low affinity in binding assays but still increases extracellular NE and DA, this would suggest a mechanism as a releasing agent.
-
The locomotor activity data will provide in vivo evidence of its central stimulant effects, which would be consistent with an NDRI or NDRA profile. [29]
This structured approach, moving from molecular interactions to whole-animal behavioral effects, ensures a thorough and scientifically rigorous elucidation of the compound's mechanism of action. The findings will be crucial for any future preclinical and clinical development of (2S)-2-Amino-1-phenylpropane-1,3-diol or related compounds.
References
- Human behavioral pharmacology of stimulant drugs: An update and narr
- Human behavioral pharmacology of stimulant drugs: An update and narr
- Development of norepinephrine transporter reuptake inhibition assays using SK-N-BE(2)C cells - PMC. (n.d.). Vertex AI Search.
- In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC. (n.d.). Vertex AI Search.
- G protein-coupled receptor signaling: transducers and effectors. (n.d.). Vertex AI Search.
- cAMP Assay - Creative Bioarray. (n.d.). Vertex AI Search.
- G protein-coupled receptor signaling pathway - CUSABIO. (n.d.). Vertex AI Search.
- GPCRs (G Protein Coupled Receptors): A Guide - Assay Genie. (n.d.). Vertex AI Search.
- Estimation of in-vivo neurotransmitter release by brain microdialysis: the issue of validity - PubMed. (n.d.). Vertex AI Search.
- cAMP Accumulation Assay - Cre
- G Protein-coupled Receptors Signaling Pathway - Sino Biological. (n.d.). Vertex AI Search.
- Radioligand binding methods: practical guide and tips - American Journal of Physiology. (n.d.). Vertex AI Search.
- G protein-coupled receptor - Wikipedia. (n.d.). Vertex AI Search.
- cAMP-Glo™ Assay - Promega Corpor
- cAMP Assays in GPCR Drug Discovery - PubMed. (n.d.). Vertex AI Search.
- Application Notes and Protocols for Dopamine Transporter Inhibition Assay Using Rimcazole - Benchchem. (n.d.). Vertex AI Search.
- Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - RSC Publishing. (n.d.). Vertex AI Search.
- Benefits of in vivo monitoring | Microdialysis - Pronexus Analytical AB. (n.d.). Vertex AI Search.
- Overview of Brain Microdialysis - PMC - NIH. (n.d.). Vertex AI Search.
- Locomotor Activity Test SOP (Portland VA Medical Center). (n.d.). Vertex AI Search.
- Assaying Locomotor Activity to Study Circadian Rhythms and Sleep Parameters in Drosophila - PMC. (n.d.). Vertex AI Search.
- IP1 assay for GPCR activation measurements | BMG LABTECH. (n.d.). Vertex AI Search.
- IACUC - Locomotor Activity/Open Field Test. (n.d.). Vertex AI Search.
- Radioligand binding methods: practical guide and tips - Scite.ai. (n.d.). Vertex AI Search.
- Phenylpropanolamine - Wikipedia. (n.d.). Vertex AI Search.
- Radioligand Binding Assay | Gifford Bioscience. (n.d.). Vertex AI Search.
- Radiometric Ligand-Binding Assays - Revvity. (n.d.). Vertex AI Search.
- Behavioral and Locomotor Measurements Using an Open Field Activity Monitoring System for Skeletal Muscle Diseases - JoVE. (n.d.). Vertex AI Search.
- Radioligand binding assays and their analysis - PubMed. (n.d.). Vertex AI Search.
- (PDF)
- Chapter 2—How Stimulants Affect the Brain and Behavior - NCBI. (n.d.). Vertex AI Search.
- Stimulant - Wikipedia. (n.d.). Vertex AI Search.
- Phenylpropanolamine | C9H13NO | CID 10297 - PubChem - NIH. (n.d.). Vertex AI Search.
- Phenylpropanolamine - MeSH - NCBI - NIH. (n.d.). Vertex AI Search.
- Phenylpropanolamine | Request PDF - ResearchG
- DAT Human Dopamine Transporter Binding Antagonist Radioligand LeadHunter Assay - FR. (n.d.). Vertex AI Search.
- What is the mechanism of Phenylpropanolamine Hydrochloride? - Patsnap Synapse. (n.d.). Vertex AI Search.
- In vitro assays for the functional characterization of the dopamine transporter (D
- A multiple-step screening protocol to identify norepinephrine and dopamine reuptake inhibitors for depression - PubMed. (n.d.). Vertex AI Search.
- Neurotransmitter Transporter Uptake Assay Kit - Molecular Devices. (n.d.). Vertex AI Search.
- (2S)-2-Amino-1-phenylpropane-1,3-diol | C9H13NO2 - PubChem. (n.d.). Vertex AI Search.
- (1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol | 28143-91-1 | Benchchem. (n.d.). Vertex AI Search.
Sources
- 1. (2S)-2-Amino-1-phenylpropane-1,3-diol | C9H13NO2 | CID 57104754 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Phenylpropanolamine - Wikipedia [en.wikipedia.org]
- 3. Phenylpropanolamine | C9H13NO | CID 10297 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Phenylpropanolamine - MeSH - NCBI [ncbi.nlm.nih.gov]
- 5. What is the mechanism of Phenylpropanolamine Hydrochloride? [synapse.patsnap.com]
- 6. Human behavioral pharmacology of stimulant drugs: An update and narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Chapter 2—How Stimulants Affect the Brain and Behavior - Treatment for Stimulant Use Disorders - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 8. Stimulant - Wikipedia [en.wikipedia.org]
- 9. Development of norepinephrine transporter reuptake inhibition assays using SK-N-BE(2)C cells - PMC [pmc.ncbi.nlm.nih.gov]
- 10. journals.physiology.org [journals.physiology.org]
- 11. cusabio.com [cusabio.com]
- 12. assaygenie.com [assaygenie.com]
- 13. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
- 14. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 15. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
- 16. cAMP-Glo™ Assay [worldwide.promega.com]
- 17. journals.physiology.org [journals.physiology.org]
- 18. giffordbioscience.com [giffordbioscience.com]
- 19. pdf.benchchem.com [pdf.benchchem.com]
- 20. moleculardevices.com [moleculardevices.com]
- 21. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]
- 22. cAMP assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. bmglabtech.com [bmglabtech.com]
- 24. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Estimation of in-vivo neurotransmitter release by brain microdialysis: the issue of validity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst (RSC Publishing) DOI:10.1039/D4AN00112E [pubs.rsc.org]
- 27. Overview of Brain Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
- 28. researchgate.net [researchgate.net]
- 29. scholars.uky.edu [scholars.uky.edu]
- 30. va.gov [va.gov]
- 31. Assaying Locomotor Activity to Study Circadian Rhythms and Sleep Parameters in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
- 32. iacuc.ucsf.edu [iacuc.ucsf.edu]
- 33. Behavioral and Locomotor Measurements Using an Open Field Activity Monitoring System for Skeletal Muscle Diseases [jove.com]
